Cas no 136825-96-2 (Benzo[a]phenothiazin-7-ium,9-(diethylamino)-5-(ethylamino)-, chloride (1:1))

• Product Name: Benzo[a]phenothiazin-7-ium,9-(diethylamino)-5-(ethylamino)-, chloride (1:1)
• CAS No: 136825-96-2
• MF: C₂₂H₂₄ClN₃S
• MW: 397.964062690735
• CID: 195075
• PubChem ID: 131995
• Update Time: 2025-04-19

Benzo[a]phenothiazin-7-ium,9-(diethylamino)-5-(ethylamino)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]phenothiazin-7-ium,9-(diethylamino)-5-(ethylamino)-, chloride (1:1)
• 5-ethylamino-9-diethylaminobenzo(a)phenothiazinium
• 5-N,9-N,9-N-triethyl-12H-benzo[a]phenothiazin-12-ium-5,9-diamine
• 5-Ethylamino-9-diethylaminobenzo(a)phenothiazinium chloride
• 9-(Diethylamino)-5-(ethylamino)benzo(a)phenothiazin-7-ium chloride
• Benzo(a)phenothiazin-7-ium, 9-(diethylamino)-5-(ethylamino)-, chloride
• EtNBS
• N-[(5E)-9-(diethylamino)-5H-benzo[a]phenothiazin-5-ylidene]ethanaminium chloride
• 136825-96-2
• diethyl-[5-(ethylamino)benzo[a]phenothiazin-9-ylidene]azanium;chloride

• Inchi： 1S/C22H23N3S.ClH/c1-4-23-19-14-21-22(17-10-8-7-9-16(17)19)24-18-12-11-15(13-20(18)26-21)25(5-2)6-3;/h7-14H,4-6H2,1-3H3;1H
• InChI Key： QYNCZLPRFXWLEN-UHFFFAOYSA-N
• SMILES： [Cl-].S1C2=C/C(/C=CC2=NC2=C1C=C(C1C=CC=CC2=1)NCC)=[N+](\CC)/CC

Computed Properties

• Exact Mass: 397.137946
• Monoisotopic Mass: 397.137946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9

Experimental Properties

• Boiling Point: 497.7°Cat760mmHg
• Flash Point: 254.8°C